Cas no 2228360-96-9 (tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate
• CAS No: 2228360-96-9
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 6241586
• PubChem ID: 165708608
• Update Time: 2025-05-20

tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate
• tert-butyl N-[4-methoxy-3-(nitromethyl)phenyl]carbamate
• 2228360-96-9
• EN300-1887529

• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(16)14-10-5-6-11(19-4)9(7-10)8-15(17)18/h5-7H,8H2,1-4H3,(H,14,16)
• InChI Key： PJZQYWRICWMXBI-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(C[N+](=O)[O-])=C1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate

tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate, identified by the CAS number 2228360-96-9, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety substituted with methoxy and nitromethyl groups. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

One of the key features of tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate is its versatility in chemical reactions. The tert-butyl group serves as a protecting group, while the phenylcarbamate moiety provides a platform for further functionalization. This dual functionality has been exploited in the development of novel materials, including advanced polymers and drug delivery systems. For instance, recent studies have demonstrated its potential as a building block for synthesizing bioactive molecules with enhanced pharmacokinetic properties.

The synthesis of tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate involves a multi-step process that incorporates cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the efficiency of the synthesis but also minimize environmental impact, aligning with the principles of green chemistry. The use of microwave technology has been particularly beneficial, as it accelerates reaction rates and enhances product purity.

In terms of applications, tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate has shown promise in the field of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been validated through extensive laboratory testing. Recent research has focused on optimizing its stability under various environmental conditions, ensuring its effectiveness in real-world agricultural settings.

Another area where this compound has garnered attention is in pharmaceutical research. The methoxy and nitromethyl substituents on the phenyl ring contribute to its bioactivity, making it a valuable intermediate in drug discovery programs. For example, studies have explored its potential as an anti-inflammatory agent and an anticancer drug candidate. These investigations highlight the importance of understanding the compound's pharmacokinetics and toxicity profiles.

The environmental impact of tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate is another critical aspect being studied by researchers. Efforts are underway to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainable use.

In conclusion, tert-butyl N-4-methoxy-3-(nitromethyl)phenylcarbamate stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique structure, coupled with advancements in synthetic methods and application research, positions it as a key player in modern chemical innovation. As research continues to unfold, this compound is expected to contribute significantly to the development of new materials, pharmaceuticals, and agrochemicals.